Cas no 79869-74-2 (N,N'-dibenzyl-1-phenylethane-1,2-diamine)

N,N'-dibenzyl-1-phenylethane-1,2-diamine structure
79869-74-2 structure
Product Name:N,N'-dibenzyl-1-phenylethane-1,2-diamine
CAS No:79869-74-2
MF:C22H24N2
MW:316.439365386963
CID:984920
PubChem ID:284840
Update Time:2025-04-20

N,N'-dibenzyl-1-phenylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • NSC-141134
    • NSC141134
    • NSC143253
    • NSC-143253
    • 79869-74-2
    • N,N-DIBENZYL-1-PHENYL-ETHANE-1,2-DIAMINE
    • DS-002057
    • N,N'-dibenzyl-1-phenylethane-1,2-diamine
    • Inchi: 1S/C22H24N2/c1-4-10-19(11-5-1)16-23-18-22(21-14-8-3-9-15-21)24-17-20-12-6-2-7-13-20/h1-15,22-24H,16-18H2
    • InChI Key: PMEZXKXUCLALIY-UHFFFAOYSA-N
    • SMILES: N(CC1C=CC=CC=1)C(C1C=CC=CC=1)CNCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 316.193948774g/mol
  • Monoisotopic Mass: 316.193948774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 24.1Ų
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.